1-(4-Bromophenyl)-2-thioxo-1,2,3,4-tetrahydropyrido[2,3-d]pyrimidin-4-one

• IUPAC Name: 1-(4-bromophenyl)-2-sulfanylidenepyrido[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C13H8BrN3OS/c14-8-3-5-9(6-4-8)17-11-10(2-1-7-15-11)12(18)16-13(17)19/h1-7H,(H,16,18,19)
• InChI Key: NAONAOVYCQTYGN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(N=C1)N(C(=S)NC2=O)C3=CC=C(C=C3)Br
• Molecular Formula: C13H8BrN3OS
• DSSTOX Substance ID: DTXSID30379236
• Molecular Weight: 334.19 g/mol
• CAS RN: 89374-60-7

Description

“1-(4-Bromophenyl)-2-thioxo-1,2,3,4-tetrahydropyrido[2,3-d]pyrimidin-4-one” is a chemical compound that is part of the pyrazoline derivative family. Pyrazolines are heterocyclic chemical compounds with a natural or synthetic origin. Their nitrogen-based hetero-aromatic ring structure represented a remarkable scaffold for the synthesis and development of many new promising drugs.

Synthesis Analysis

The synthesis of such compounds often involves the use of microwave techniques as a new and robust approach. The chemical structure of the synthesized derivatives is well-characterized using spectral and elemental analyses as well as single-crystal X-ray diffraction.

Molecular Structure Analysis

The molecular structure of these compounds is confirmed by their physicochemical properties and spectroanalytical data. This includes NMR, IR, and elemental analyses, as well as single-crystal X-ray diffraction.

Chemical Reactions Analysis

The chemical reactions involved in the formation of these compounds often involve condensation reactions. These reactions can lead to the formation of various functional groups, contributing to the compound’s overall reactivity.

Physical And Chemical Properties Analysis

The physical and chemical properties of these compounds are characterized by various techniques. For instance, the compound appears as a white powder with a melting point of 254–256 °C. Its IR spectrum shows peaks corresponding to various functional groups.

Mechanism of Action

Target of Action

Related compounds, such as pyrazole-bearing compounds, have been known for their diverse pharmacological effects, including potent antileishmanial and antimalarial activities .

Mode of Action

For instance, a molecular simulation study justified the potent in vitro antipromastigote activity of a related compound, which has a desirable fitting pattern in the LmPTR1 pocket (active site) characterized by lower binding free energy .

Biochemical Pathways

For example, pyrazole-bearing compounds have been known to exhibit antileishmanial and antimalarial activities, affecting the biochemical pathways of Leishmania and Plasmodium species .

Result of Action

Related compounds have shown significant antileishmanial and antimalarial activities .

Advantages and Limitations for Lab Experiments

One advantage of using 1-(4-Bromophenyl)-2-thioxo-1,2,3,4-tetrahydropyrido[2,3-d]pyrimidin-4-one in lab experiments is its potential for biological activity. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on 1-(4-Bromophenyl)-2-thioxo-1,2,3,4-tetrahydropyrido[2,3-d]pyrimidin-4-one. One direction is to further investigate its potential as an antitumor agent, both in vitro and in vivo. Another direction is to explore its potential as an antimicrobial and antiviral agent, and to investigate its mechanism of action in these contexts. Additionally, further research could be done to elucidate its mechanism of action and to identify potential molecular targets for its activity.

Scientific Research Applications

1-(4-Bromophenyl)-2-thioxo-1,2,3,4-tetrahydropyrido[2,3-d]pyrimidin-4-one has been studied for its potential biological activities, including its antitumor, antimicrobial, and antiviral properties. It has also been investigated for its ability to inhibit various enzymes and receptors, such as acetylcholinesterase and adenosine receptors.